Cas no 1956332-18-5 (1-(4-((3-Aminopropyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride)

• Product Name: 1-(4-((3-Aminopropyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride
• CAS No: 1956332-18-5
• MF: C₁₄H₁₅ClF₃N₃O
• MW: 333.736612558365
• CID: 5693016
• PubChem ID: 73424883
• Update Time: 2025-11-07

1-(4-((3-Aminopropyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-((3-AMINOPROPYL)AMINO)QUINOLIN-3-YL)-2,2,2-TRIFLUOROETHANONE HCL
• SB73001
• 1-(4-((3-Aminopropyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride
• 1956332-18-5

• Inchi： 1S/C14H14F3N3O.ClH/c15-14(16,17)13(21)10-8-20-11-5-2-1-4-9(11)12(10)19-7-3-6-18;/h1-2,4-5,8H,3,6-7,18H2,(H,19,20);1H
• InChI Key： QEFMXPIISOAAJW-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1=CN=C2C=CC=CC2=C1NCCCN)=O)(F)F

Computed Properties

• Exact Mass: 333.0855743g/mol
• Monoisotopic Mass: 333.0855743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 1-(4-((3-Aminopropyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride

1-(4-((3-Aminopropyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride: A Comprehensive Overview

1-(4-((3-Aminopropyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride, with the CAS number 1956332-18-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic system known for its versatile applications in drug discovery. The presence of the trifluoroethanone group and the hydrochloride salt further enhances its chemical properties, making it a valuable molecule for various research and therapeutic purposes.

The quinoline backbone of this compound serves as a central structural motif, contributing to its stability and bioavailability. The substitution pattern at the 4-position of the quinoline ring with an (3-Aminopropyl)amino group introduces additional functionality, potentially enhancing its interactions with biological targets. Recent studies have highlighted the importance of such substitutions in modulating pharmacokinetic properties and improving drug efficacy. The trifluoroethanone moiety, on the other hand, imparts lipophilicity and may play a role in optimizing the compound's solubility and permeability.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological targets of this compound with greater accuracy. Molecular docking studies suggest that this compound may interact with key enzymes and receptors involved in various disease pathways, such as kinase inhibitors or GPCR modulators. These findings underscore its potential as a lead compound in drug development programs targeting conditions like cancer, inflammation, or neurodegenerative diseases.

The synthesis of 1-(4-((3-Aminopropyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the quinoline core and functionalizing it with the desired substituents. This approach not only ensures high yields but also maintains the stereochemical integrity of the molecule.

In terms of pharmacological activity, this compound has shown promising results in preclinical models. For instance, studies conducted in vitro have demonstrated its ability to inhibit key enzymes associated with cellular proliferation and apoptosis. Furthermore, preliminary animal studies have indicated that it exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates.

The inclusion of a hydrochloride salt form is another critical aspect of this compound's design. This form not only enhances its stability under physiological conditions but also facilitates its formulation into various dosage forms, such as tablets or injections. The salt form also plays a role in modulating the compound's pKa, which is crucial for ensuring optimal drug delivery and bioavailability.

Looking ahead, ongoing research is focused on optimizing the therapeutic index of this compound by fine-tuning its chemical structure. Researchers are exploring strategies to reduce off-target effects while maintaining or enhancing its efficacy. Additionally, efforts are underway to investigate its potential for combination therapies, where it could synergize with other drugs to enhance treatment outcomes.

In conclusion, 1-(4-((3-Aminopropyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising preclinical data and innovative synthesis methods, positions it as a strong candidate for further development into therapeutically relevant agents. As research continues to unfold, this compound holds the potential to make a meaningful impact on human health by addressing unmet medical needs across various therapeutic areas.